Cas no 80-70-6 (1,1,3,3-Tetramethylguanidine)

• Product name: 1,1,3,3-Tetramethylguanidine
• CAS No: 80-70-6
• MF: C₅H₁₃N₃
• MW: 115.176820516586
• MDL: MFCD00008323
• CID: 34225
• PubChem ID: 66460

1,1,3,3-Tetramethylguanidine Chemical and Physical Properties

Names and Identifiers

• 1,1,3,3-Tetramethylguanidine
• N,N,N',N'-tetramethyl-guanidine
• N,N'-tetramethylguanidine
• Tetramethylguanidine
• TMG
• 1,1,3,3-Tetermethyl Guanidine
• 1,1,3,3-Tetramethylg
• 1,1,3,3-tetramethylgaunidine
• 1,1,3,3-Tetramethylguanidin
• 1,1,3,3-tetramethyl-guanidine
• 1,1,3,3-Tetramethylguayyniaine
• 1,1,3,3-TMG
• N,N,N,N-Tetramethy1 Guanidine
• N,N,N',N'-TETRAMETHYLGUANIDINE
• TeMur
• TetraMethylurea
• TMU
• Guanidine, N,N,N',N'-tetramethyl-
• tetramethyl guanidine
• VEZ101E7ZU
• 1,1,3,3-TETRAMETHYL GUANIDINE
• N,N-1,1,3,3-TETRAMETHYLGUANIDINE
• KYVBNYUBXIEUFW-UHFFFAOYSA-N
• Guanidine, 1,1,3,3-tetramethyl-
• tetramethyguanidine
• Tetramethlguanidine
• tetramethyl-guanidine
• NSC-148309
• 1,1,3,3,-tetramethylguanidine
• Guanidine,N,N',N'-tetramethyl-
• DTXSID2058835
• n,n,n,n-tetramethylguanidine
• BCP25863
• W-104226
• 1,1,3,3-tetra-methylguanidine
• InChI=1/C5H13N3/c1-7(2)5(6)8(3)4/h6H,1-4H
• AI3-51030
• Guanidine, 1,1,3,3-tetramethyl- (6CI,8CI); N,N,N',N'-Tetramethylguanidine; N1,N1,N3,N3-Tetramethylguanidine; NSC 148309; PC-CAT TMG; Tetramethylguanidine
• Guanidine,1,3,3-tetramethyl-
• 1,3,3-Tetramethylguanidine
• SCHEMBL35686
• EN300-31847
• STL146626
• 80-70-6
• CS-0015318
• NSC 148309
• NSC148309
• 1,1,3,3 tetramethyl guanidine
• CCRIS 6689
• MFCD00008323
• N,N',N'-Tetramethylguanidine
• F0001-2088
• STR04857
• EINECS 201-302-7
• T0148
• N,N,N',N'-Tetramethylguanidine, Lonza quality, >=99.0% (GC)
• UNII-VEZ101E7ZU
• Q4545643
• (Me2N)2C=NH
• AKOS005169836
• 1,1,3,3-Tetramethylguanidine, 99%
• C5H13N3
• 1,1,3,3-TETRAMETHYLGUANIDINE [MI]
• BBL027708
• FT-0606006
• 1, 1,3,3-tetramethylguanidine
• NS00019629
• Guanidine, 1,1,3,3-tetramethyl- (6CI, 8CI)
• N,N,N′,N′-Tetramethylguanidine (ACI)
• N1,N1,N3,N3-Tetramethylguanidine
• PC-CAT TMG
• Polycat 201
• DTXCID7048168
• Guanidine, 1,1,3,3tetramethyl (8CI)
• Guanidine, 1,1,3,3tetramethyl
• N,N,N',N'Tetramethylguanidine
• Guanidine, 1,1,3,3-tetramethyl-(8CI)
• Guanidine, N,N,N',N'tetramethyl

• MDL： MFCD00008323
• Inchi： 1S/C5H13N3/c1-7(2)5(6)8(3)4/h6H,1-4H3
• InChI Key： KYVBNYUBXIEUFW-UHFFFAOYSA-N
• SMILES： N=C(N(C)C)N(C)C
• BRN： 969608

Computed Properties

• Exact Mass: 115.11100
• Monoisotopic Mass: 115.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 75.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Surface Charge: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 30.3

Experimental Properties

• Color/Form: Colorless transparent liquid.
• Density: 0.918 g/mL at 25 °C(lit.)
• Melting Point: -30 ºC
• Boiling Point: 163°C
• Flash Point: Fahrenheit: 140 ° f
  Celsius: 60 ° c
  
• Refractive Index: n20/D 1.469(lit.)
• PH: 12.7 (10g/l, H2O, 25℃)
• Water Partition Coefficient: miscible
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, mineral and organic acids, carbon dioxide. Air-sensitive.
• PSA: 30.33000
• LogP: 0.14410
• Solubility: Soluble in water and organic solvents.
• Vapor Pressure: 0.2 mmHg ( 20 °C)
• Sensitiveness: Air Sensitive

1,1,3,3-Tetramethylguanidine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H226,H302,H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2920 8/PG 2
• WGK Germany：1
• Hazard Category Code： 22-34
• Safety Instruction： S26-S27-S36/37/39-S45-S16
• FLUKA BRAND F CODES：9-23
• Hazardous Material Identification：
• Explosive Limit：1.0-7.5%(V)
• Storage Condition：Store at room temperature
• HazardClass：8 (3)
• PackingGroup：II
• TSCA：Yes
• Safety Term：8
• Packing Group：II
• Risk Phrases：R10; R20/22; R34

1,1,3,3-Tetramethylguanidine Customs Data

• HS CODE：2942000000
• Customs Data：

  China Customs Code:

  2925290090

  Overview:

  2925290090 Other imines and their derivatives,And their salt.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2925290090 other imines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides